Ethyl 4-bromo-6,6,6-trichloro-3,3-dimethylhexanoate
Cat. No. B8454662
M. Wt: 354.5 g/mol
InChI Key: XASJSFQFRFTHAL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04999451
Procedure details
Two milliliters of a solution of anhydrous tetrahydrofuran containing 709 mg (2 mmoles) of ethyl 4-bromo-6,6,6-trichloro-3,3-dimethylhexanoate was added dropwise to a suspension of 163 mg (2.4 mmoles) of sodium ethoxide in 20 ml of anhydrous tetrahydrofuran. The mixture was stirred at room temperature for about 16 hours, poured into ice water and extracted with diethyl ether. The extract was dried over magnesium sulfate and then distilled to give 448 mg (82% yield) of ethyl 6,6,6-trichloro-3,3-dimethyl-4-hexenoate, b.p. 83°-85°/0.1 mm.
[Compound]
Name
solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Yield
82%
Identifiers
|
REACTION_CXSMILES
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Br[CH:2]([CH2:12][C:13]([Cl:16])([Cl:15])[Cl:14])[C:3]([CH3:11])([CH3:10])[CH2:4][C:5]([O:7][CH2:8][CH3:9])=[O:6].[O-]CC.[Na+]>O1CCCC1>[Cl:14][C:13]([Cl:15])([Cl:16])[CH:12]=[CH:2][C:3]([CH3:10])([CH3:11])[CH2:4][C:5]([O:7][CH2:8][CH3:9])=[O:6] |f:1.2|
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Inputs
Step One
[Compound]
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Name
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solution
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Quantity
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0 (± 1) mol
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Type
|
reactant
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Smiles
|
|
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Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
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Smiles
|
BrC(C(CC(=O)OCC)(C)C)CC(Cl)(Cl)Cl
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Name
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|
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Quantity
|
163 mg
|
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Type
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reactant
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Smiles
|
[O-]CC.[Na+]
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Name
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Quantity
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20 mL
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Type
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solvent
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Smiles
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O1CCCC1
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Name
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|
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Quantity
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709 mg
|
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Type
|
solvent
|
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Smiles
|
O1CCCC1
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Step Two
[Compound]
|
Name
|
ice water
|
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Quantity
|
0 (± 1) mol
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Type
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reactant
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Smiles
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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The mixture was stirred at room temperature for about 16 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
|
Conditions are dynamic
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1
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Details
|
See reaction.notes.procedure_details.
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Workups
EXTRACTION
|
Type
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EXTRACTION
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Details
|
extracted with diethyl ether
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The extract was dried over magnesium sulfate
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DISTILLATION
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Type
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DISTILLATION
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|
Details
|
distilled
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Outcomes
Product
Details
Reaction Time |
16 h |
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Name
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|
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Type
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product
|
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Smiles
|
ClC(C=CC(CC(=O)OCC)(C)C)(Cl)Cl
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 448 mg | |
| YIELD: PERCENTYIELD | 82% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
